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Compound of Interest

Compound Name: Axinysone B

Cat. No.: B15565282

For Researchers, Scientists, and Drug Development Professionals

Introduction

Axinysone B is a naturally occurring sesquiterpenoid that has garnered interest within the
scientific community for its potential biological activities. First identified from both fungal and
algal sources, this compound presents a unique chemical scaffold that is a subject of ongoing
research for its therapeutic potential. This technical guide provides a comprehensive overview
of the available scientific data on Axinysone B, including its chemical properties, biological
activities with corresponding quantitative data, and the experimental protocols utilized in its
study.

Chemical Properties

Axinysone B is classified as an aristolane sesquiterpenoid. Its fundamental chemical and
physical properties are summarized in the table below.
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Property Value
CAS Number 1114491-60-9
Molecular Formula C15H2202
Molecular Weight 234.33 g/mol
Mushroom Anthracophyllum sp. BCC18695 and
Source o
Red Alga Laurencia similis
Purity >98%

Biological Activity

Axinysone B has been evaluated for a range of biological activities, including antimalarial,

antibacterial, and cytotoxic effects. The quantitative data from these studies are presented

below.

imalarial Activi

Strain ICso0 (ug/mL)

Organism

Plasmodium falciparum

K1 >50

i ial Activi

Organism MIC (pg/mL)
Bacillus cereus >100
Cytotoxicity
Cell Line Cell Type ICso0 (pg/mL)
KB Oral epidermoid carcinoma >100
MCF-7 Breast adenocarcinoma >100
NCI-H187 Small cell lung cancer >100
Vero African green monkey kidney >100
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Experimental Protocols

Detailed methodologies for the key experiments cited are provided to facilitate reproducibility
and further investigation.

Isolation of Axinysone B from Anthracophyllum sp.
BCC18695

The isolation of Axinysone B from the mushroom Anthracophyllum sp. BCC18695 involves a
multi-step extraction and chromatographic purification process.

 To cite this document: BenchChem. [An In-depth Technical Guide to Axinysone B (CAS:
1114491-60-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565282#axinysone-b-cas-number-1114491-60-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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